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Introduction
Rhodium triiodide (RhI₃) is an inorganic compound that has garnered significant attention in

various scientific fields due to its unique physicochemical properties. As a black, crystalline,

hygroscopic solid, it serves as a critical component in materials science and is particularly

valued for its exceptional catalytic activity.[1][2][3] This compound is a key player in industrial

carbonyl synthesis, including the production of vital chemicals like acetic acid and acetic

anhydride.[4] Its utility extends to promoting a range of organic reactions, such as

hydrogenations, carbonylations, and carboaminations, making it an invaluable tool in the

synthesis of fine chemicals and pharmaceuticals.[2][5] This guide provides an in-depth

overview of the core physical and chemical properties of Rhodium triiodide, detailed

experimental protocols for its characterization, and logical diagrams to illustrate its structure

and applications.

Physical and Chemical Properties
Rhodium triiodide is characterized by its distinct physical and chemical nature. It is stable

under standard temperature and pressure but is sensitive to moisture.[1][6] Unlike other

rhodium(III) halides, it is only known in its anhydrous form and does not form hydrates.[7]
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The key quantitative properties of Rhodium triiodide are summarized in the table below for

easy reference and comparison.

Property Value References

Identifiers

CAS Number 15492-38-3 [2][6][8]

Molecular Formula RhI₃ [1][2][6][8]

Physical Properties

Molar Mass 483.62 g/mol [1][3][6]

Appearance Black crystalline powder/solid [1][2][6][9]

Density 6.40 g/cm³ [1][6][9][10]

Melting Point Not Applicable (Decomposes) [1][9]

Boiling Point Not Applicable [1][9]

Crystal Structure

Crystal System Monoclinic [6]

Structure Motif AlCl₃ type [7]

Chemical Properties

Thermal Decomposition Begins at ~675 °C [6]

Solubility in Water Insoluble [1][4][6][11]

Solubility in Solvents
Soluble in alcohol, acetone,

and other organic solvents.
[2][6]

Sensitivity Hygroscopic [1][3][6]

Oxidation State of Rh +3 [9]

Crystal Structure
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Rhodium triiodide adopts a monoclinic crystal structure that is isostructural with aluminum

trichloride (AlCl₃).[6][7] The crystal lattice consists of a cubic close-packed array of iodide ions.

The rhodium(III) ions occupy one-third of the octahedral interstices within this iodide lattice,

resulting in a distinct layered structure.[7] This arrangement is crucial to its physical and

catalytic properties.

Simplified Layered Crystal Structure of RhI₃
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Caption: Simplified Layered Crystal Structure of RhI₃.

Experimental Protocols
Detailed methodologies are essential for the accurate synthesis and characterization of

Rhodium triiodide. The following sections provide protocols for key experimental procedures.

Synthesis of Rhodium Triiodide
A common laboratory-scale synthesis of Rhodium triiodide involves the reaction of an

aqueous solution of potassium iodide with rhodium(III) bromide.[7]

Protocol:

Dissolution: Prepare an aqueous solution of rhodium(III) bromide (RhBr₃).

Reaction: Add a stoichiometric excess of an aqueous solution of potassium iodide (KI) to the

RhBr₃ solution. The reaction is: RhBr₃ + 3KI → RhI₃ + 3KBr.[7]

Precipitation: The black solid Rhodium triiodide will precipitate out of the solution due to its

insolubility in water.[7]

Isolation: Isolate the precipitate by filtration.

Washing: Wash the collected solid with deionized water to remove soluble byproducts,

primarily potassium bromide (KBr).

Drying: Dry the purified RhI₃ solid in a desiccator or under vacuum at room temperature to

prevent decomposition and absorb moisture, as the compound is hygroscopic.[6]

Caption: Synthesis Workflow for Rhodium Triiodide.

Crystal Structure Determination by X-ray Diffraction
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X-ray Diffraction is the standard method for determining the crystal structure of solid materials.

[12][13]

Protocol:

Sample Preparation: Finely grind the crystalline RhI₃ sample into a homogeneous powder.

Mount the powder onto a sample holder.

Instrument Setup: Place the sample holder into the goniometer of the X-ray diffractometer.

The instrument typically uses a copper X-ray source (CuKα radiation, λ ≈ 1.5418 Å).[14]

Data Collection: Scan the sample over a range of 2θ angles (e.g., 5° to 70°), rotating the

sample at an angle θ and the detector at 2θ.[14] The detector records the intensity of the

diffracted X-rays at each angle.[14]

Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 2θ) will show a series of

peaks. The position (2θ angle) and intensity of these peaks are characteristic of the

material's crystal structure.

Structure Identification: Compare the experimental d-spacings (calculated from the 2θ angles

using Bragg's Law) with standard reference patterns from a database, such as the Powder

Diffraction File (PDF) from the International Centre for Diffraction Data, to confirm the identity

and phase purity of RhI₃.[14]

Thermal Stability Analysis by Thermogravimetric
Analysis (TGA)
TGA is used to measure changes in the mass of a sample as a function of temperature,

providing information on thermal stability and decomposition.[15]

Protocol:

Sample Preparation: Place a small, accurately weighed amount of RhI₃ (typically 5-15 mg)

into a TGA crucible (e.g., alumina).[16]

Instrument Setup: Place the crucible onto the TGA's high-precision balance within the

furnace. Purge the furnace with an inert gas, such as nitrogen, at a controlled flow rate (e.g.,
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30 mL/min) to prevent oxidation.[16]

Heating Program: Heat the sample from ambient temperature to a final temperature (e.g.,

900 °C) at a constant heating rate (e.g., 10 °C/min).

Data Collection: Continuously record the sample's mass as a function of temperature.

Data Analysis: Plot the percentage of initial mass remaining versus temperature. A significant

drop in mass indicates decomposition. The onset temperature of this mass loss corresponds

to the decomposition temperature of RhI₃, which is reported to begin around 675 °C.[6] The

final residual mass can be analyzed to identify the decomposition products (e.g., metallic

rhodium).

Applications in Catalysis
Rhodium triiodide is a highly effective catalyst in a variety of organic reactions, crucial for the

synthesis of pharmaceuticals and fine chemicals.[2] Its applications include carbonylations,

hydrogenations, and carboaminations.[2][4][17]

Experimental Workflow: RhI₃-Catalyzed Intramolecular
Carboamination
The following workflow is based on a reported procedure for the synthesis of polysubstituted

indoles using RhI₃ as a catalyst.[5]

Protocol:

Inert Atmosphere: Perform all steps in a nitrogen-filled glove box to exclude air and moisture.

Reagent Preparation: Charge an oven-dried 4 mL vial with the amine substrate (e.g., 0.091

mmol) and RhI₃ catalyst (e.g., 0.005 mmol, 5 mol%).[5]

Dissolution: Add an anhydrous solvent (e.g., 1 mL of toluene) and stir the mixture at room

temperature for approximately 5 minutes until all solids are dissolved.[5]

Reaction: Seal the vial with a PTFE-lined cap and place it on a preheated block at the

reaction temperature (e.g., 120 °C) for the specified duration (e.g., 12 hours).[5]
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Workup: After cooling, filter the reaction mixture through a pad of Celite and silica gel,

washing with an appropriate solvent like ethyl acetate.

Purification: Remove the solvent from the filtrate under reduced pressure. Purify the crude

residue using flash column chromatography on silica gel to isolate the final product.[5]

Workflow for RhI₃-Catalyzed Carboamination
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Caption: Workflow for RhI₃-Catalyzed Carboamination.

Conclusion
Rhodium triiodide is a compound with significant utility, primarily driven by its robust catalytic

activity and unique structural properties. This guide has provided a detailed summary of its core

physical and chemical characteristics, along with standardized protocols for its synthesis and

analysis. The presented information and workflows are intended to serve as a valuable

resource for researchers and professionals in chemistry and drug development, facilitating

further exploration and application of this versatile rhodium halide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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